Cas no 76480-99-4 (3-(trifluoromethyl)-1H-pyrazol-5-ol)

• Product Name: 3-(trifluoromethyl)-1H-pyrazol-5-ol
• CAS No: 76480-99-4
• MF: C₄H₃F₃N₂O
• MW: 152.074630975723
• MDL: MFCD13192528
• CID: 857244
• PubChem ID: 7157354
• Update Time: 2025-10-31

3-(trifluoromethyl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 5-(TRIFLUOROMETHYL)-1H-PYRAZOL-3(2H)-ONE
• 1,2-dihydro-5-(trifluoromethyl)-3H-Pyrazol-3-one
• 3-(Trifluoromethyl)-1H-pyrazol-5-ol
• 5-(trifluoromethyl)-1,2-dihydropyrazol-3-one
• 5-(trifluoromethyl)-1H-pyrazol-3-ol
• 3-hydroxy-5-trifluoromethyl-1H-pyrazole
• 3-hydroxy-5-trifluoromethylpyrazole
• 3-trifluoromethyl-3-pyrazolin-5-one
• 3-trifluoromethyl-5-hydroxypyrazole
• 5-trifluoromethyl-3-hydroxypyrazole
• N10115
• Z1198323017
• 3-Hydroxy-5-(trifluoromethyl)pyrazole
• SY042558
• AB70415
• SCHEMBL756346
• MFCD11504943
• AM87188
• 5-(trifluormethyl)-1H-pyrazol-3-ol
• 76480-99-4
• AKOS015852779
• 2560612-60-2
• DTXSID80428122
• A9693
• CS-0080410
• 5-(Trifluoromethyl)-1,2-dihydro-3H-pyrazol-3-one
• BB 0304800
• MFCD13192528
• AKOS006325454
• AKOS013465026
• DB-112610
• 3-(trifluoromethyl)-1H-pyrazol-5-ol

• MDL： MFCD13192528
• Inchi： 1S/C4H3F3N2O/c5-4(6,7)2-1-3(10)9-8-2/h1H,(H2,8,9,10)
• InChI Key： POUDXLOEZWUVFL-UHFFFAOYSA-N
• SMILES： FC(C1=CC(NN1)=O)(F)F

Computed Properties

• Exact Mass: 152.02000
• Monoisotopic Mass: 152.01974721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 48.65000
• LogP: 0.72180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones

Additional information on 3-(trifluoromethyl)-1H-pyrazol-5-ol

Recent Advances in the Study of 3-(Trifluoromethyl)-1H-pyrazol-5-ol (CAS: 76480-99-4) in Chemical Biology and Pharmaceutical Research

3-(Trifluoromethyl)-1H-pyrazol-5-ol (CAS: 76480-99-4) is a fluorinated pyrazole derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a trifluoromethyl group and a hydroxyl moiety on the pyrazole ring, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the design of enzyme inhibitors, receptor modulators, and antimicrobial agents.

One of the key areas of interest is the role of 3-(trifluoromethyl)-1H-pyrazol-5-ol in the synthesis of heterocyclic compounds with potential therapeutic applications. Researchers have demonstrated its utility in the construction of fused pyrazole systems, which are often associated with enhanced biological activity. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of novel kinase inhibitors targeting cancer-related pathways. The trifluoromethyl group, in particular, was found to improve metabolic stability and binding affinity to target proteins.

In addition to its synthetic applications, 3-(trifluoromethyl)-1H-pyrazol-5-ol has been investigated for its direct biological effects. A recent preprint on bioRxiv reported its inhibitory activity against bacterial enzymes involved in folate biosynthesis, suggesting potential as an antimicrobial agent. The study employed molecular docking and in vitro assays to elucidate the compound's mechanism of action, revealing competitive inhibition with micromolar potency. These findings open new avenues for the development of antibiotics targeting resistant bacterial strains.

Another notable advancement is the exploration of 3-(trifluoromethyl)-1H-pyrazol-5-ol in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the design of catalysts for organic transformations. A 2024 publication in ACS Catalysis described its use as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating superior performance compared to traditional pyrazole-based ligands. This application underscores the compound's versatility beyond pharmaceutical contexts.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of derivatives based on this scaffold. Recent work published in Organic Process Research & Development addressed these issues by developing a more efficient synthetic route to 3-(trifluoromethyl)-1H-pyrazol-5-ol, improving yield and purity while reducing environmental impact. This methodological advancement is expected to facilitate further research and potential commercialization of related compounds.

Looking ahead, the unique properties of 3-(trifluoromethyl)-1H-pyrazol-5-ol position it as a compelling subject for interdisciplinary research. Ongoing studies are investigating its potential in targeted drug delivery systems, where its fluorine atoms could enable ¹⁹F MRI tracking of therapeutic agents. Additionally, computational studies are being conducted to predict novel bioactivities and optimize its pharmacokinetic profile. As research continues to uncover new applications for this versatile compound, it is likely to remain a focus of innovation in chemical biology and pharmaceutical sciences.